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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 2-Methyl-3-butenenitrile
(CAS No: 16529-56-9), a key intermediate in the synthesis of pharmaceuticals, agrochemicals,
and fine chemicals.[1][2][3] Due to its hazardous properties, a thorough understanding of its
safety data is critical for professionals handling this compound. This document summarizes key
data from its Safety Data Sheet (SDS), presenting it in an accessible format for laboratory and
development settings.

Identification and Physicochemical Properties

2-Methyl-3-butenenitrile is also known by synonyms such as 3-Cyano-1-butene, 1-Methyl-2-
propenyl Cyanide, and Vinylacetonitrile.[1][4] It is a clear, colorless to yellow liquid with a
pungent odor.[2][5][6] A summary of its key physical and chemical properties is presented
below.

Table 1: Physical and Chemical Properties of 2-Methyl-3-butenenitrile
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Property Value Source(s)
Molecular Formula CsH7N [L1][2][4][5]
Molecular Weight 81.12 g/mol [21[5]1[7]
Appearance Clear colorless to yellow liquid [21[31[5]
Boiling Point 124-125 °C [2][3][8]
Flash Point 15 °C (54 °F) (Closed Cup) [2][8]
Density 0.805-0.82 g/cm3 at 20 °C [5161[8]

Vapor Pressure

12 mmHg (13.3 hPa) at 20 °C

[2][6]

Solubility in Water

Slightly soluble (10-50 mg/mL)

[5]6]el

Melting Point

-70 °C

[6]

Refractive Index

1.4070 - 1.4110

[8]

Hazard Identification and GHS Classification

2-Methyl-3-butenenitrile is classified as a hazardous substance under the Globally

Harmonized System (GHS). It is highly flammable and acutely toxic via oral, dermal, and

inhalation routes.[1][4] The primary hazards are summarized in the table below.

Table 2: GHS Hazard Classification
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Hazard Statement Hazard Statement
Hazard Class Category o
Code Description
o Highly flammable
Flammable Liquids 2 H225 o
liquid and vapor.[1][4]
. Toxic if swallowed.[1]
Acute Toxicity (Oral) 3 H301 )
Acute Toxicity Toxic in contact with
3 H311 _
(Dermal) skin.[1][4]
Acute Toxicity o
) 3 H331 Toxic if inhaled.[1][4]
(Inhalation)

Signal Word: DANGER([1][4]
Hazard Pictograms:
walt text

(lllustrative pictograms for Flammable and Toxic hazards)

The logical flow from substance identification to precautionary actions is visualized in the
diagram below.
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2-Methyl-3-butenenitrile

Hazard Clgssification

Flammable Liquid Acute Toxicity
(Category 2) (Category 3 - Oral, Dermal, Inhalation)

T T
GHS Pictograms.

skull &
Crosshones
(GHS06)

Signal Word:
DANGER

Hazard & Pr&Ldu%unary Statements

Hazard Statements
- H225: Highly flammable liquid and vapor
[ H301+H311+H331: Toxic if in contact with skin or if inhaled

Precautionary Statements

T T T ]
Prevention (P2xx) Response (P3xx) Storage (P4xx)

e.g., P210: Keep away from heat .., P301+P310: If swallowed, immediately call POISON CENTER|  |e.g., P403+P235: Store in a well-ventilated place. Keep cool

P280: Wear protective gloves/clothingleye protection| P304+P340: If inhaled, remove to fresh air P405: Store locked up

Disposal (P5xx)
le.g., P501: Dispose of contents/container to licensed facility

Figure 1: Hazard Identification and Response Workflow

Click to download full resolution via product page

Caption: Logical flow from hazard classification to response.
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Toxicological Information

Exposure to 2-Methyl-3-butenenitrile can cause severe health effects. It is toxic if it enters the
body through ingestion, skin contact, or inhalation.[1]

e Acute Effects:
o Inhalation: May cause irritation to the respiratory tract. Toxic if inhaled.[1]

o Skin Contact: Toxic in contact with skin. May cause skin irritation. Skin permeation can
occur in amounts that produce systemic toxicity.[1]

o Eye Contact: May cause eye irritation.[1]

o Ingestion: Toxic if swallowed. Ingesting even a small quantity can result in serious health
hazards.[1]

» Chronic Effects: Nitriles can be metabolized in the body to cyanide.[1] Symptoms of cyanide
exposure are severe and include rapid respiration, headache, a drop in blood pressure,
vomiting, loss of consciousness, and potentially death.[1]

Experimental Protocols

The Safety Data Sheets reviewed for this guide summarize the results of safety testing but do
not provide detailed experimental protocols. The classifications are typically derived from
standardized methodologies established by regulatory bodies like the OECD (Organisation for
Economic Co-operation and Development).

o Flash Point Determination: The flash point is determined using a standardized apparatus,
such as a Pensky-Martens or Tag Closed Cup tester. The procedure involves heating the
liquid at a controlled rate and introducing an ignition source at regular intervals to determine
the lowest temperature at which the vapors will ignite.

¢ Acute Toxicity Testing (General Principles): The GHS Category 3 classification is based on
animal toxicity studies (typically rats or rabbits) that determine the Lethal Dose (LD50) for
oral and dermal exposure, and the Lethal Concentration (LC50) for inhalation exposure.
While specific values were not available in the reviewed documents, a Category 3
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classification corresponds to LD50 values between 50 and 300 mg/kg for oral exposure, 200
and 1000 mg/kg for dermal exposure, and LC50 values (vapor) between 2.0 and 10.0 mg/L.

Emergency and First-Aid Procedures

Immediate action is required in case of exposure. Always have emergency eye wash stations
and safety showers readily available.[1]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. Immediately call a poison center or physician.[1][4]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water. Immediately call a poison center or physician.[1][4]

+ Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

¢ Ingestion: Rinse mouth. Never give anything by mouth to an unconscious person.
Immediately call a poison center or physician.[1][4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, carbon dioxide, or dry
chemical.[1]

o Unsuitable Extinguishing Media: One source advises against using a direct water jet as it
may scatter and spread the fire.[4]

» Specific Hazards: This is a highly flammable liquid whose vapors can form explosive
mixtures with air.[1] Fire will produce irritating, corrosive, and/or toxic gases.[9]

» Protective Actions: Firefighters should use standard protective equipment, including a self-
contained breathing apparatus (SCBA). Use a water spray to cool exposed containers.[1]

Handling, Storage, and Spill Management

e Precautions for Safe Handling:
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[e]

Avoid all contact with eyes, skin, and clothing, and do not breathe vapors or mist.[1]

o

Work in a well-ventilated area or under an engineering control such as a fume hood.[1][4]

[¢]

Keep away from all sources of ignition, including heat, sparks, and open flames.[1]

[e]

Use non-sparking tools and explosion-proof electrical equipment.[1][4]

[e]

Ground and bond containers during material transfer to prevent static discharge.[1]

o Personal Protective Equipment (PPE):

[e]

Eye/Face Protection: Chemical safety goggles. Contact lenses should not be worn.[1]

o

Hand Protection: Neoprene or nitrile rubber gloves.[1]

[¢]

Skin Protection: Wear suitable protective clothing to prevent skin contact.[1]

[e]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-certified respirator with
an organic vapor/amine gas cartridge.[1]

o Conditions for Safe Storage:
o Store in a cool, dry, and well-ventilated place.[1][4]
o Keep the container tightly closed.[1]
o Store locked up and away from incompatible materials.[1]

o Incompatible Materials: Acids, alcohols, peroxides, and other oxidizing agents.[1] Nitriles
can react violently with strong oxidizing acids and produce hydrogen cyanide when mixed
with bases.[5]

e Accidental Release Measures:
o Eliminate all ignition sources immediately.[1]

o Evacuate personnel from the area.[1]
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o Wear appropriate PPE.[1]

o Contain the spill with dikes or inert absorbent material. Collect the material using non-
sparking tools and place it in a suitable container for disposal.[1]

o Prevent the spill from entering sewers or public waterways.[1]

» Disposal:

o Disposal must be conducted at a licensed waste disposal facility in accordance with all
local, state, and federal regulations.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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